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Compound of Interest

Compound Name: Lead(II) bromide

Cat. No.: B168062 Get Quote

A Technical Guide to Lead(II) Bromide
Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive overview of lead(II) bromide, a key

inorganic compound. It details the fundamental chemical formula, physical and chemical

properties, and established protocols for its synthesis. Furthermore, this guide illustrates the

compound's behavior in aqueous solutions through logical diagrams to support advanced

research and development activities.

Core Chemical Identity and Properties
The chemical formula for lead(II) bromide is PbBr₂.[1][2][3][4][5] This formula indicates that

each molecule is composed of one lead cation (Pb²⁺) and two bromide anions (Br⁻).[1] Lead(II)
bromide is an inorganic compound that appears as a white or pale yellow crystalline powder.

[2][3][4]

Physical and Chemical Data
The key quantitative properties of lead(II) bromide are summarized below for reference and

comparison.
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Property Value Units Notes

Molar Mass 367.01 g/mol [2]

Appearance White Powder N/A [2][3]

Density 6.66 g/cm³ at 25 °C[2][6]

Melting Point 370.6 - 373 °C [1][2][6]

Boiling Point 916 °C Vaporizes[2][6]

Solubility in Water 0.455 g/100 mL at 0 °C[2]

0.973 g/100 mL at 20 °C[2]

4.41 g/100 mL at 100 °C[2]

Solubility Product

(Ksp)
1.86 x 10⁻⁵ N/A at 20 °C[2]

Crystal Structure
Orthorhombic,

Cotunnite type
N/A

Isomorphous with

PbCl₂[2][7]

Experimental Protocols
Synthesis of Lead(II) Bromide via Aqueous Precipitation
This protocol outlines a standard laboratory method for synthesizing lead(II) bromide by

exploiting its low solubility in water.[2] The reaction involves the combination of aqueous

solutions of a soluble lead(II) salt and a soluble bromide salt.

Materials:

Lead(II) nitrate, Pb(NO₃)₂

Potassium bromide, KBr (or Sodium bromide, NaBr)

Deionized water

Beakers (250 mL)
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Graduated cylinders

Stirring rod

Filter funnel and filter paper

Drying oven

Methodology:

Solution Preparation:

Prepare a 0.5 M solution of lead(II) nitrate by dissolving the appropriate mass in 100 mL of

deionized water.

Prepare a 1.0 M solution of potassium bromide by dissolving the appropriate mass in 100

mL of deionized water.

Precipitation:

Slowly add the potassium bromide solution to the lead(II) nitrate solution while

continuously stirring.

A white precipitate of lead(II) bromide will form immediately. The governing chemical

equation is: Pb(NO₃)₂(aq) + 2KBr(aq) → PbBr₂(s) + 2KNO₃(aq)

Isolation and Purification:

Allow the precipitate to settle.

Separate the solid PbBr₂ from the supernatant by vacuum filtration.

Wash the precipitate with small amounts of cold deionized water to remove any remaining

soluble ions.

Drying:

Carefully transfer the filtered solid to a watch glass.
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Dry the product in a drying oven at a temperature of 60-80 °C until a constant mass is

achieved.

Visualization of Chemical Processes
Aqueous Dissociation Pathway
Lead(II) bromide is sparingly soluble in water.[8][9] When it dissolves, it dissociates into its

constituent ions: one lead(II) ion (Pb²⁺) and two bromide ions (Br⁻).[10][11] This equilibrium is

fundamental to understanding its solubility characteristics and reaction kinetics in aqueous

environments.

Solid State

Aqueous State (Dissociated Ions)

PbBr₂(s)

Pb²⁺(aq)

Dissolves in H₂O

2Br⁻(aq)

 

Click to download full resolution via product page

Aqueous dissociation of solid lead(II) bromide.

Electrolysis Workflow
Molten lead(II) bromide can be decomposed by electrolysis, a process that illustrates the

mobility of its ions when not in a fixed crystal lattice.[1] This process is typically performed in a

fume hood due to the production of toxic bromine gas.[12]
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Electrolytic Cell

Half-Reactions

DC Power Supply

Anode (+) Cathode (-)

2Br⁻ → Br₂(g) + 2e⁻
(Oxidation)

attracts anions

Pb²⁺ + 2e⁻ → Pb(l)
(Reduction)

attracts cations

Molten PbBr₂(l)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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